2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H19N3O4S/c1-10-13(7-8-20)15(22)19-16(17-10)24-9-14(21)18-11-3-5-12(23-2)6-4-11/h3-6,20H,7-9H2,1-2H3,(H,18,21)(H,17,19,22)
• InChI Key: DCGJUEAGNDSAFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)OC)CCO
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

The compound identified as “2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” is a chemical substance cataloged in various chemical databases. It is used in scientific research and industrial applications due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” involves specific synthetic routes and reaction conditions. The exact methods can vary, but typically involve the reaction of precursor chemicals under controlled conditions. The synthesis may require the use of catalysts, specific temperatures, and pressures to achieve the desired product.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up to meet demand. This often involves the use of large reactors and continuous production processes. The methods are optimized for efficiency, yield, and safety, ensuring that the compound is produced in a cost-effective manner.

Chemical Reactions Analysis

Types of Reactions

“2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “this compound” typically use common reagents such as acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions can include specific temperatures, pressures, and solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. These products can include various derivatives and modified forms of the original compound.

Scientific Research Applications

“2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in chemical synthesis and reactions.

Biology: Employed in biological studies to investigate its effects on biological systems.

Medicine: Explored for potential therapeutic applications and drug development.

Industry: Utilized in industrial processes and the production of various materials.

Mechanism of Action

The mechanism of action of “2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide” include other chemicals with related structures and properties. These compounds may share similar reactivity and applications but can differ in specific details.

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. This makes it valuable for certain applications where other compounds may not be as effective.